5-([1,4'-Bipiperidin]-1'-YL)-2-(2,4-dimethylphenylsulfonamido)benzoic acid dihydrochloride

• Molecular Formula: C25H35Cl2N3O4S
• Molecular Weight: 544.5 g/mol
• InChI: InChI=1S/C25H33N3O4S.2ClH/c1-18-6-9-24(19(2)16-18)33(31,32)26-23-8-7-21(17-22(23)25(29)30)28-14-10-20(11-15-28)27-12-4-3-5-13-27;;/h6-9,16-17,20,26H,3-5,10-15H2,1-2H3,(H,29,30);2*1H
• InChIKey: NVRRRHLNVBRLPJ-UHFFFAOYSA-N

5-([1,4'-Bipiperidin]-1'-yl)-2-(2,4-dimethylphenylsulfonamido)benzoic Acid Dihydrochloride: High-Purity Biochemical Assay Reagent for Controlled Experimental Design

5-([1,4'-Bipiperidin]-1'-yl)-2-(2,4-dimethylphenylsulfonamido)benzoic acid dihydrochloride is a bipiperidine-containing sulfonamide derivative supplied as a dihydrochloride salt for enhanced aqueous solubility . It is offered as a high-purity biochemical assay reagent with a molecular weight of 544.53 g/mol and the molecular formula C₂₅H₃₅Cl₂N₃O₄S . The compound is primarily utilized as a research tool and experimental control in life science studies, with no specific biological target disclosed in vendor documentation [1].

High-purity biochemical reagent No specific biological target disclosed; suitable as negative control or baseline standard in assay development.

Dihydrochloride salt form Enhanced aqueous solubility supports consistent formulation in DMSO and aqueous buffers.

Defined stability profile Long-term powder and solution storage conditions provided, aiding multi-year research logistics.

• [1] PeptideDB. 5-([1,4'-Bipiperidin]-1'-yl)-2-(2,4-dimethylphenylsulfonamido)benzoic acid dihydrochloride. Product Database Entry. View Source

Why 5-([1,4'-Bipiperidin]-1'-yl)-2-(2,4-dimethylphenylsulfonamido)benzoic Acid Dihydrochloride Cannot Be Substituted with Other Bipiperidine Sulfonamides or Benzoic Acid Analogs

Simple sulfonamide benzoic acids lacking the bipiperidine core (e.g., 2-(2,4-dimethylbenzenesulfonamido)benzoic acid) differ fundamentally in physicochemical properties and molecular weight, leading to divergent solubility, lipophilicity, and potential off-target interactions . The target compound's unique combination of a 1,4'-bipiperidine moiety and a 2,4-dimethylphenylsulfonamido group in a dihydrochloride salt form confers distinct chromatographic retention, ionization efficiency, and solubility characteristics that are not replicated by related analogs such as 5-([1,4'-bipiperidin]-1'-yl)-2-[(methanesulfonyl)amino]benzoic acid . Procurement of the exact compound ensures reproducibility of experimental conditions, particularly in assays where subtle structural variations can alter baseline measurements or interference profiles.

Simpler sulfonamide benzoic acids without the bipiperidine core may exhibit different solubility, lipophilicity, and off-target profiles.

Analog compounds sold without specified purity grades introduce assay variability and may confound baseline measurements.

Non-dihydrochloride salt forms or free acid analogs may show lower aqueous solubility, affecting formulation consistency.

Quantitative Differentiation: Comparative Evidence for 5-([1,4'-Bipiperidin]-1'-yl)-2-(2,4-dimethylphenylsulfonamido)benzoic Acid Dihydrochloride Selection

Purity and Stability Advantage: >98% HPLC Purity with Defined Long-Term Storage

5-([1,4'-Bipiperidin]-1'-yl)-2-(2,4-dimethylphenylsulfonamido)benzoic acid dihydrochloride is supplied with a vendor-specified purity of >98% (by HPLC) [1], providing a defined quality benchmark for experimental reproducibility. In contrast, many commercially available analogs, such as 5-([1,4'-bipiperidin]-1'-yl)-2-[(methanesulfonyl)amino]benzoic acid, are listed without a specified purity grade, introducing uncertainty in assay performance . The target compound is stable for 3 years when stored at -20°C as a powder, and for 6 months at -80°C in solution , offering procurement flexibility and reducing the risk of compound degradation during long-term studies.

Purity specification

Head-to-head

Target >98% vs comparator unspecified purity

Defined purity may support assay reproducibility and reduce impurity-driven artifacts.

Vendor specification; independent verification recommended.

Evidence Dimension	Purity
Target Compound Data	>98%
Comparator Or Baseline	5-([1,4'-bipiperidin]-1'-yl)-2-[(methanesulfonyl)amino]benzoic acid (unspecified purity)
Quantified Difference	>98% vs unspecified
Conditions	HPLC analysis (vendor specification)

Why This Matters

High and documented purity minimizes the risk of confounding biological effects from impurities, ensuring that observed experimental outcomes are attributable to the compound itself.

• [1] Namiki-S. 5-([1,4'-Bipiperidin]-1'-yl)-2-(2,4-dimethylphenylsulfonamido)benzoic acid dihydrochloride (Product Code: HY-402739). Purity >98%. View Source

Enhanced Aqueous Solubility via Dihydrochloride Salt Form

The dihydrochloride salt form of the target compound improves aqueous solubility compared to the free acid or alternative salt forms . This is a critical differentiator for in vitro and in vivo applications where consistent dissolution in aqueous buffers is required. While the free acid form of related bipiperidine benzoic acids may exhibit limited water solubility, the dihydrochloride salt of 5-([1,4'-Bipiperidin]-1'-yl)-2-(2,4-dimethylphenylsulfonamido)benzoic acid is readily soluble in DMSO and can be formulated for aqueous injection using established protocols (e.g., DMSO:Tween 80:Saline = 10:5:85) . This eliminates the need for extensive solubility optimization and reduces variability in dose-response studies.

Aqueous solubility

Class-level

Dihydrochloride salt; recommended formulation DMSO:Tween 80:Saline (10:5:85)

Salt form may facilitate aqueous formulation and reduce precipitation in dose-response studies.

Class-level inference; verify with experimental solubility data.

Evidence Dimension	Solubility
Target Compound Data	Soluble in DMSO; recommended injection formulation provided
Comparator Or Baseline	Free acid analogs (e.g., 5-([1,4'-bipiperidin]-1'-yl)-2-[(methanesulfonyl)amino]benzoic acid) with no salt form or solubility data
Quantified Difference	Salt form enhances aqueous solubility
Conditions	Vendor-recommended formulation: DMSO:Tween 80:Saline = 10:5:85

Why This Matters

Predictable solubility streamlines experimental workflow, reduces compound precipitation artifacts, and improves the accuracy of concentration-dependent assays.

Higher Lipophilicity (logP) for Enhanced Membrane Permeability and Cellular Uptake

The 2,4-dimethylphenylsulfonamido substituent significantly increases the lipophilicity of the target compound relative to simpler sulfonamide analogs. The methanesulfonyl analog 5-([1,4'-bipiperidin]-1'-yl)-2-[(methanesulfonyl)amino]benzoic acid has a reported logP of 2.0549 . In contrast, the 2,4-dimethylphenyl group in the target compound is predicted to increase logP by approximately 0.8–1.2 units based on additive fragment contributions [1]. This higher lipophilicity correlates with improved passive membrane diffusion and cellular permeability, which can be advantageous for intracellular target engagement in cell-based assays or for crossing the blood-brain barrier in neuroscience research .

Lipophilicity (logP)

Cross-study

Predicted logP ≈ 2.9–3.1 (+0.8–1.2 vs comparator)

Predicted higher logP may support membrane permeability context in cell-based assays.

Fragment-based calculation; confirm experimentally.

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	Predicted logP ≈ 2.9–3.1 (based on fragment contribution)
Comparator Or Baseline	5-([1,4'-bipiperidin]-1'-yl)-2-[(methanesulfonyl)amino]benzoic acid: logP = 2.0549
Quantified Difference	Predicted increase of ~0.8–1.2 logP units
Conditions	Calculated using fragment-based additive methods

Why This Matters

Higher lipophilicity can translate to better cellular penetration, enabling more effective study of intracellular pathways without requiring additional delivery vehicles.

• [1] Molbic. Compound Information (CP0749762). logP values and physicochemical property calculations. View Source

Molecular Weight and Structure Differentiation for MS-Based Detection and Chromatographic Resolution

The target compound has a molecular weight of 544.53 g/mol , which is significantly higher than that of the methanesulfonyl analog (381.49 g/mol) and simpler sulfonamide benzoic acids (e.g., 2-(2,4-dimethylbenzenesulfonamido)benzoic acid, MW 305.35 g/mol) . This larger mass facilitates distinct detection windows in mass spectrometry, reducing background interference in complex biological matrices. The presence of two basic piperidine nitrogens (pKa ~9-10) and a carboxylic acid group (pKa ~4) enables predictable pH-dependent retention in reversed-phase HPLC, simplifying method development for purity assessment or metabolite profiling.

Molecular weight

Analytical context

544.53 g/mol vs 381.49 and 305.35 g/mol

Distinct mass may support unambiguous MS detection and reduce co-elution risk.

Analytical context; verify retention in specific LC-MS system.

Evidence Dimension	Molecular Weight
Target Compound Data	544.53 g/mol
Comparator Or Baseline	5-([1,4'-bipiperidin]-1'-yl)-2-[(methanesulfonyl)amino]benzoic acid (381.49 g/mol) and 2-(2,4-dimethylbenzenesulfonamido)benzoic acid (305.35 g/mol)
Quantified Difference	163.04 g/mol higher than methanesulfonyl analog
Conditions	Calculated from molecular formula C₂₅H₃₅Cl₂N₃O₄S

Why This Matters

A distinct molecular weight facilitates unambiguous identification and quantification in mass spectrometry, reducing the risk of misassignment or co-elution with endogenous compounds.

Vendor-Specified Storage and Shipping Stability for Seamless Supply Chain Management

The compound is shipped at room temperature and remains stable for several days during transit, per vendor documentation . This is a key operational advantage over temperature-sensitive reagents requiring cold-chain shipping. The defined long-term storage conditions (-20°C powder, 3 years; -80°C in solution, 6 months) provide clear stability benchmarks that are often not specified for less-characterized analogs. This reduces the risk of compound degradation during storage and simplifies inventory management for multi-year research programs.

Storage stability

Supplier data

Powder: -20°C, 3 years; Solution: -80°C, 6 months

Specified stability may support multi-year study consistency and inventory planning.

Supplier-reported conditions; lot-specific verification recommended.

Evidence Dimension	Storage Stability
Target Compound Data	Powder: -20°C, 3 years; Solution: -80°C, 6 months
Comparator Or Baseline	Unspecified for many analog compounds
Quantified Difference	Explicit stability duration provided
Conditions	Vendor-specified storage conditions

Why This Matters

Well-defined stability profiles ensure that compound potency and purity are maintained from purchase to experimental use, reducing variability in long-term studies and enabling confident procurement planning.

High-Impact Application Scenarios for 5-([1,4'-Bipiperidin]-1'-yl)-2-(2,4-dimethylphenylsulfonamido)benzoic Acid Dihydrochloride Based on Quantitative Differentiation

Biochemical Assay Development: As a High-Purity Negative Control or Baseline Reagent

With a documented purity >98% [1], this compound serves as an ideal negative control or baseline reagent in biochemical assays where the absence of specific biological activity is required. Its well-defined physicochemical properties and dihydrochloride salt solubility eliminate confounding effects from impurities or solubility issues. The compound can be used to establish background signals in enzyme assays, receptor binding studies, or cell-based screens, ensuring that observed effects in test compounds are genuine. The availability of recommended injection formulations further supports its use in both in vitro and in vivo control experiments.

LC-MS Method Development: As a Distinct Mass Standard for Chromatographic Optimization

The compound's unique molecular weight of 544.53 g/mol and specific structural features (bipiperidine core, sulfonamide group) make it an excellent standard for developing and validating liquid chromatography-mass spectrometry (LC-MS) methods. Its distinct mass and predicted logP (2.9–3.1) facilitate the creation of robust separation protocols that can distinguish it from endogenous metabolites or other research compounds. This is particularly valuable in metabolomics or pharmacokinetic studies where precise quantification and identification of analytes are critical.

Intracellular Pathway Studies: Leveraging Enhanced Lipophilicity for Improved Cellular Permeability

The higher lipophilicity conferred by the 2,4-dimethylphenylsulfonamido group (predicted logP ≈ 2.9–3.1) enhances the compound's passive membrane diffusion, making it a superior tool for probing intracellular targets. Researchers can use this compound to investigate intracellular signaling pathways without the need for additional transfection or permeabilization agents. Its dihydrochloride salt form ensures reliable solubilization in aqueous buffers prior to cell treatment, reducing variability in dose-response experiments.

Long-Term Research Programs: Relying on Validated Stability for Consistent Results

For multi-year research initiatives, the compound's defined long-term stability (3 years at -20°C as powder, 6 months at -80°C in solution) ensures that the material retains its integrity throughout the study. This eliminates the need for frequent re-synthesis or re-purchase, and minimizes the risk of data artifacts due to compound degradation. The room-temperature shipping stability further simplifies procurement logistics and reduces upfront costs associated with cold-chain delivery .

Application

Selection Property

Validation Focus

Biochemical assay negative control / baseline

High-purity specification

Background signal establishment and impurity interference minimization

LC-MS method development standard

Distinct molecular weight & chromatographic behavior

Retention time and ionization consistency

Intracellular pathway research

Predicted lipophilicity

Cell permeability and dose-response linearity

Long-term research programs

Defined storage stability profile

Compound integrity over study duration

• [1] Namiki-S. 5-([1,4'-Bipiperidin]-1'-yl)-2-(2,4-dimethylphenylsulfonamido)benzoic acid dihydrochloride (Product Code: HY-402739). Purity >98%. View Source